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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)ethanol

Cat. No.: B1664899

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe laboratory environment. This guide
provides essential, immediate safety and logistical information for the proper disposal of 2-(2-
Aminoethoxy)ethanol, a corrosive compound that requires careful management.

Immediate Actions and Spill Management

In the event of a spill or leak of 2-(2-Aminoethoxy)ethanol, imnmediate and decisive action is
necessary to mitigate risks. The primary steps involve isolating the area, using appropriate
personal protective equipment (PPE), and containing the spill.

Procedural Steps for Spill Cleanup:

o Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the
spill area and secure all entrances to prevent unauthorized entry.[1]

» Eliminate Ignition Sources: Remove all potential ignition sources from the vicinity. While 2-(2-
Aminoethoxy)ethanol does not ignite readily, it can burn.[1]

¢ Ventilate the Area: Ensure adequate ventilation to disperse any vapors.

o Don Personal Protective Equipment (PPE): Before handling the spilled material, it is crucial
to wear appropriate PPE, including:

o Eye Protection: Safety glasses with side shields or goggles are mandatory.[2]
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o Hand Protection: Wear suitable chemical-resistant gloves.[3]

o Body Protection: A protective suit or coveralls should be worn to prevent skin contact.[4]

o Respiratory Protection: For significant spills or in areas with inadequate ventilation, a
NIOSH-approved supplied-air respirator with a full facepiece may be necessary.[1]

Contain the Spill: For liquid spills, absorb the material using inert substances like vermiculite,
dry sand, or earth.[1][5] Do not use combustible materials to absorb the chemical.

Collect and Store Waste: Using non-sparking tools, carefully collect the absorbed material
and place it into sealed, properly labeled containers for disposal.[1][5]

Decontaminate the Area: Once the spill has been cleaned up, ventilate and wash the area
thoroughly.[1]

Prohibited Disposal:Do not wash 2-(2-Aminoethoxy)ethanol into the sewer system.[1][5]

Waste Disposal Protocol

The disposal of 2-(2-Aminoethoxy)ethanol must be conducted in accordance with local,

regional, and national regulations. It is generally treated as a hazardous waste.

Step-by-Step Disposal Guidance:

Containerize Waste: All waste containing 2-(2-Aminoethoxy)ethanol, including
contaminated absorbent materials and disposable PPE, should be placed in suitable, sealed
containers.[4][6]

Labeling: Clearly label the waste containers with the chemical name and appropriate hazard
warnings.

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure
area, away from incompatible materials.[4] Store locked up.[4]

Professional Disposal: Contact a licensed professional waste disposal service to handle the
final disposal.[7] The recommended disposal method is often through a chemical incinerator
equipped with an afterburner and scrubber.[7]
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e Regulatory Consultation: It may be necessary to contact your state's Department of

Environmental Protection (DEP) or the regional office of the federal Environmental Protection

Agency (EPA) for specific disposal recommendations.[1]

Quantitative Data and Hazard Information

For quick reference, the following table summarizes key quantitative data for 2-(2-

Aminoethoxy)ethanol.

Property

Value

UN Number

3055

DOT Hazard Class

8 (Corrosive)

Packing Group

Flash Point 127 °C/ 260.6 °F
Boiling Point 218 -224°C/424.4 - 435.2 °F
pH 10.2 @ 20°C (10 g/L ag. sol.)

Spill Isolation Distance

50 meters (150 feet)

Fire Isolation Distance

800 meters (1/2 mile)

Source:[2][5][6]

Incompatible Materials

To prevent dangerous chemical reactions, avoid contact between 2-(2-Aminoethoxy)ethanol

and the following substances:

e Strong acids (e.g., hydrochloric, sulfuric, nitric)[1]

» Strong oxidizing agents[6]

¢ Reducing agents (e.qg., lithium, sodium, aluminum and their hydrides)[1]

e |socyanates[5]
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+ Halogenated organics|[5]
» Metals and their alloys (e.g., copper, zinc, galvanized iron)[5]
¢ Phenols, alcohols, epoxides, anhydrides, and acid halides[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-(2-
Aminoethoxy)ethanol, from initial handling to final disposal.

Spill / Leak Detected Initial Action

Epill Contained
\4

Collect Waste in Sealed Containers
(Use Non-Sparking Tools)
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Evacuate & Secure Area Store in Designated Secure Area Final Outcome

Key

Ready for Disposal

Dispose via Incineration or

Don Appropriate PPE Label Waste Containers Contact Licensed Waste Disposal Service

Other Approved Method

Transport to Approved Facility

Figure 1: 2-(2-Aminoethoxy)ethanol Disposal Workflow

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of 2-(2-Aminoethoxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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